1-Dimethylphosphoryl-N-methylmethanamine;hydrochloride
Overview
Description
1-Dimethylphosphoryl-N-methylmethanamine;hydrochloride is a useful research compound. Its molecular formula is C4H13ClNOP and its molecular weight is 157.58. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Research and Therapeutic Applications
The pharmacological research on organophosphorus compounds like metrifonate, derived from similar chemical structures to "1-Dimethylphosphoryl-N-methylmethanamine;hydrochloride," focuses on their therapeutic applications. Metrifonate, an organophosphorus compound, initially introduced as an insecticide, has been studied for its potential in treating schistosomiasis due to its transformation into an active cholinesterase inhibitor, dichlorvos, within the body. This transformation and its therapeutic effects, particularly against Schistosoma haematobium infections, highlight the importance of detailed pharmacokinetic and toxicological studies for understanding the drug's efficacy and safety in humans (Holmstedt, Nordgren, Sandoz, & Sundwall, 1978).
Environmental Toxicology and Water Safety
Research on nitrosamines, such as N-nitrosodimethylamine (NDMA), and their precursors in water technology underscores the environmental and health risks associated with water contaminants. Studies on the formation and removal of nitrosamines in drinking and wastewater provide insights into the mechanisms of NDMA formation during water treatment processes and the potential dangers to consumer health. These findings stress the need for improved water treatment methods to reduce the presence of such harmful compounds, highlighting the broader applications of chemical analysis in ensuring environmental safety and public health (Nawrocki & Andrzejewski, 2011).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with this compound include H302, H312, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
1-dimethylphosphoryl-N-methylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12NOP.ClH/c1-5-4-7(2,3)6;/h5H,4H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVSIVBCGMHSFPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCP(=O)(C)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H13ClNOP |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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